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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase synthesis

of analogues of the potent antifungal agent, Amphotericin B (AmB). The methodologies

described herein are intended to guide researchers in the development of novel AmB

derivatives with improved therapeutic indices, leveraging the efficiency and modularity of solid-

phase organic synthesis (SPOS).

Introduction to Amphotericin B and the Rationale for
Analogue Synthesis
Amphotericin B is a polyene macrolide antibiotic that remains a cornerstone in the treatment of

life-threatening systemic fungal infections. Its broad spectrum of activity and low incidence of

resistance are significant clinical advantages. However, its utility is often limited by severe side

effects, most notably nephrotoxicity and infusion-related reactions. These toxicities are

primarily attributed to its interaction with cholesterol in mammalian cell membranes, which is

structurally similar to the ergosterol target in fungal cell membranes.
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The synthesis of AmB analogues is a promising strategy to mitigate these toxicities while

retaining or even enhancing antifungal efficacy. Modifications to the AmB scaffold, such as

alterations to the mycosamine sugar, the polyene chain, or the carboxyl group, can modulate

its affinity for ergosterol over cholesterol, leading to a wider therapeutic window.

Solid-phase synthesis offers a powerful platform for the systematic exploration of the AmB

structure-activity relationship (SAR). By anchoring the molecule to a solid support, reagents

and byproducts can be easily removed by filtration, simplifying purification and enabling the

rapid generation of libraries of analogues for biological screening.[1]

Application Notes for Solid-Phase Synthesis of
Amphotericin B Analogues
The successful solid-phase synthesis of complex natural products like Amphotericin B requires

careful consideration of the solid support, linker strategy, protecting groups, and reaction

monitoring.

Selection of Solid Support (Resin)
The choice of resin is critical and depends on the chemical nature of the synthetic route.

Polystyrene (PS) resins, such as Merrifield or Wang resins, are commonly used in SPOS.[2]

For a large and relatively nonpolar molecule like the Amphotericin B aglycone, a low-

crosslinked PS resin (e.g., 1% divinylbenzene) is recommended to ensure adequate swelling in

organic solvents and accessibility of the reactive sites. For syntheses involving more polar

reagents or building blocks, polyethylene glycol (PEG)-grafted PS resins (e.g., TentaGel) can

offer improved solvation properties.

Linker Strategy
The linker tethers the growing molecule to the solid support and must be stable to the reaction

conditions used during the synthesis, yet readily cleavable at the final step. For the synthesis of

AmB analogues, where the C-16 carboxyl group is a common point of attachment and

modification, an acid-labile linker such as the Wang linker or the 2-chlorotrityl chloride (2-CTC)

linker is a suitable choice.[2][3] The 2-CTC linker is particularly advantageous as it allows for

the cleavage of the final product under very mild acidic conditions, which helps to preserve the

sensitive polyene core of the molecule.
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Alternatively, a "traceless" linker strategy can be employed.[1][2] Traceless linkers are designed

to be cleaved in a way that leaves no residual functionality on the released molecule, which is

particularly useful for generating analogues with unmodified C-16 positions.

Protecting Group Strategy
A robust protecting group strategy is essential to prevent unwanted side reactions at the

numerous functional groups of the Amphotericin B scaffold, including multiple hydroxyl groups

and the amino group of the mycosamine sugar. Orthogonal protecting groups, which can be

removed under different conditions, are necessary. For example, silyl ethers (e.g., TBS, TIPS)

are commonly used for hydroxyl protection and can be removed with fluoride reagents. The

amino group of mycosamine is typically protected with a base-labile Fmoc group or an acid-

labile Boc group.

Reaction Monitoring
Monitoring the progress of reactions on the solid support is crucial for optimizing reaction

conditions and ensuring complete conversions. While direct analysis of the resin-bound

material can be challenging, several techniques can be employed:

Colorimetric Tests: The Kaiser test can be used to detect the presence of free primary

amines, which is useful for monitoring the completeness of coupling reactions to an amino

group.

Cleavage and Analysis: A small sample of the resin can be cleaved, and the released

material can be analyzed by HPLC and mass spectrometry to assess the progress of the

synthesis.

Magic Angle Spinning NMR (MAS-NMR): This technique allows for the direct

characterization of the resin-bound molecule.

Experimental Protocols
The following is a generalized, hypothetical protocol for the solid-phase synthesis of an

Amphotericin B analogue, focusing on modification at the C-16 carboxyl group. This protocol

should be adapted and optimized based on the specific analogue being synthesized.
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Materials and Reagents
2-Chlorotrityl chloride resin (100-200 mesh, 1% DVB, loading capacity ~1.0-1.5 mmol/g)

Protected Amphotericin B aglycone (with hydroxyl and amino groups protected)

Coupling reagents: HBTU, HATU, or DIC/Oxyma

Bases: DIPEA, 2,4,6-collidine

Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF)

Deprotection reagents: Piperidine (for Fmoc), Trifluoroacetic acid (TFA) (for Boc and

cleavage), TBAF (for silyl ethers)

Cleavage cocktail: e.g., TFA/triisopropylsilane (TIS)/water (95:2.5:2.5)

Purification: Reversed-phase high-performance liquid chromatography (RP-HPLC) system

with a C18 column.

Protocol for Solid-Phase Synthesis of an Amide
Analogue
Step 1: Resin Preparation and Loading of the Aglycone

Swell the 2-chlorotrityl chloride resin in anhydrous DCM for 30 minutes in a peptide synthesis

vessel.

Drain the DCM and wash the resin with fresh DCM (3 x 10 mL/g resin).

Dissolve the protected Amphotericin B aglycone (1.2 equivalents relative to resin loading)

and DIPEA (2.4 equivalents) in anhydrous DCM.

Add the solution to the swollen resin and agitate at room temperature for 2-4 hours.

To cap any unreacted chlorotrityl groups, add a solution of DCM/Methanol/DIPEA (17:2:1)

and agitate for 30 minutes.
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Drain the reaction mixture and wash the resin sequentially with DCM, DMF, and Methanol.

Dry the resin under vacuum.

Step 2: On-Resin Modification (Example: Amide Formation)

Swell the aglycone-loaded resin in DMF.

If the mycosamine amino group is Fmoc-protected, deprotect by treating with 20% piperidine

in DMF for 20 minutes. Wash thoroughly with DMF.

Dissolve the desired amine (5 equivalents) and a coupling reagent such as HATU (4.9

equivalents) and DIPEA (10 equivalents) in DMF.

Add the coupling mixture to the resin and agitate at room temperature for 4-12 hours.

Monitor the reaction for completion using the Kaiser test.

Once the reaction is complete, drain the solution and wash the resin with DMF, DCM, and

Methanol.

Step 3: Cleavage from the Resin and Global Deprotection

Swell the resin in DCM.

Prepare a cleavage cocktail of TFA/TIS/water (95:2.5:2.5). Caution: TFA is highly corrosive.

Handle in a fume hood with appropriate personal protective equipment.

Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

Filter the resin and collect the filtrate. Wash the resin with fresh TFA.

Combine the filtrates and concentrate under a stream of nitrogen to reduce the volume.

Precipitate the crude product by adding cold diethyl ether.

Centrifuge to pellet the precipitate, decant the ether, and wash the pellet with cold ether.

Dry the crude product under vacuum.
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Purification and Characterization
Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DMSO or DMF).

Purify the analogue by preparative RP-HPLC using a C18 column and a water/acetonitrile or

water/methanol gradient containing 0.1% TFA.[4]

Collect the fractions containing the desired product and lyophilize to obtain the pure

analogue.

Characterize the final product by High-Resolution Mass Spectrometry (HRMS) and Nuclear

Magnetic Resonance (NMR) spectroscopy to confirm its structure and purity.

Data Presentation: Biological Activity of
Amphotericin B Analogues
The following tables summarize the in vitro antifungal and hemolytic activities of selected

Amphotericin B analogues from the literature. This data can serve as a benchmark for newly

synthesized compounds.

Table 1: Antifungal Activity (Minimum Inhibitory Concentration, MIC) of Amphotericin B and its

Analogues against various fungal strains.
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Compound
Candida
albicans MIC
(µg/mL)

Cryptococcus
neoformans
MIC (µg/mL)

Aspergillus
fumigatus MIC
(µg/mL)

Reference

Amphotericin B 0.25 - 1.0 0.125 - 0.5 0.25 - 1.0 [5][6]

AmBMU (Urea

derivative)
0.5 Not Reported Not Reported [3]

AmBAU (Urea

derivative)
0.25 Not Reported Not Reported [3]

AmBCU (Urea

derivative)
1.0 Not Reported Not Reported [3]

AmB-Salicylic

Acid Conjugate

(5a)

0.5 0.25 Not Reported [5]

AmB-Salicylic

Acid Conjugate

(5b)

1.0 0.5 Not Reported [5]

AmB-Salicylic

Acid Conjugate

(5c)

0.5 0.25 Not Reported [5]

Table 2: Hemolytic Activity of Amphotericin B and its Analogues.
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Compound
HC50 / EH50
(µg/mL)

Hemolysis at
specified
concentration (%)

Reference

Amphotericin B 19.38 90% at 51.2 µg/mL [5]

AmBMU (Urea

derivative)
> 500 Not Reported [3]

AmBAU (Urea

derivative)
> 500 Not Reported [3]

AmBCU (Urea

derivative)
324 Not Reported [3]

AmB-Salicylic Acid

Conjugate (5a)
> 204.8 Not Reported [5]

AmB-Salicylic Acid

Conjugate (5b)
141.76 Not Reported [5]

AmB-Salicylic Acid

Conjugate (5c)
> 204.8 1.6% at 51.2 µg/mL [5]

CDA-AMB-NPs Not Reported < 20% at 20.0 µg/mL [7]

HC50/EH50: The concentration of the compound that causes 50% hemolysis of red blood cells.

Mandatory Visualizations
Signaling Pathway: Mechanism of Action of
Amphotericin B
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Caption: Mechanism of action of Amphotericin B, highlighting its interaction with fungal and

mammalian cell membranes.

Experimental Workflow: Solid-Phase Synthesis of an
Amphotericin B Analogue
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Caption: A generalized workflow for the solid-phase synthesis of an Amphotericin B analogue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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